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Compound of Interest

Compound Name: 1,3-Dimethyl-6-hydrazinouracil

Cat. No.: B1329703

This technical guide provides an in-depth overview of 1,3-Dimethyl-6-hydrazinouracil, a
heterocyclic compound of interest to researchers and professionals in drug development and
medicinal chemistry. The document details its chemical identity, physical properties,
experimental protocols for synthesis and analysis, and its role as a precursor to biologically
active molecules.

Chemical Identification and Properties

1,3-Dimethyl-6-hydrazinouracil is a derivative of uracil, a pyrimidine base found in nucleic
acids. Its chemical structure features methyl groups at positions 1 and 3 of the uracil ring and a
hydrazine group at position 6.

Table 1: Chemical Identifiers for 1,3-Dimethyl-6-hydrazinouracil
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Identifier Value

CAS Number 40012-14-4[1][2]

Molecular Formula C6H10N402[1][3]

Molecular Weight 170.17 g/mol [1][2]
6-hydrazinyl-1,3-dimethylpyrimidine-2,4(1H,3H)-

IUPAC Name Y Y e ( )
dione[1]
1,3-dimethyl-6-hydrazino-uracil, 6-Hydrazino-

Synonyms 1,3-dimethyluracil, 6-Hydrazino-1,3-

dimethylpyrimidine-2,4(1H,3H)-dione[1][2]

Table 2: Physical and Chemical Properties of 1,3-Dimethyl-6-hydrazinouracil

Property Value

Melting Point 212°C[1][2]
Boiling Point 279°C[1][2]
Density 1.46 g/cm3[1][2]
Flash Point 123°C[1][2]
Storage Temperature 2-8°C[2]

Experimental Protocols

Synthesis of 1,3-Dimethyl-6-hydrazinouracil Derivatives
(Hydrazones)

A common synthetic application of 1,3-Dimethyl-6-hydrazinouracil is the formation of
hydrazones through reaction with aldehydes. These hydrazones are valuable intermediates for
synthesizing various heterocyclic compounds.[4]

Objective: To synthesize 6-(2-benzylidenehydrazinyl)-1,3-dimethylpyrimidine-2,4(1H,3H)-dione.

Materials:
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e 1,3-Dimethyl-6-hydrazinouracil (1.0 mmol)

e Benzaldehyde (1.0 mmol)

o Ethanol

e Water

¢ Reaction flask

¢ Heating mantle/stirrer

« Filtration apparatus

Procedure:

In a reaction flask, dissolve 1.0 mmol of 1,3-Dimethyl-6-hydrazinouracil in a mixture of 3 ml
of water and 3 ml of ethanol.[4]

 In a separate container, dissolve 1.0 mmol of the desired aldehyde (e.g., benzaldehyde) in 5
ml of ethanol.[4]

e Add the aldehyde solution to the solution of 1,3-Dimethyl-6-hydrazinouracil.[4]

e Heat the resulting mixture for 1-2 minutes. A precipitate will form.[4]

 After the reaction is complete, allow the mixture to cool.

« Filter the formed precipitate and wash it with 1 ml of ethanol.[4]

Dry the precipitate to obtain the corresponding hydrazone derivative.[4]

This general procedure can be adapted for various aldehydes to produce a library of hydrazone
derivatives.

Analytical Methods for Identification and Purity
Assessment
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The purity and identity of 1,3-Dimethyl-6-hydrazinouracil and its derivatives can be assessed
using standard analytical techniques.

Thin-Layer Chromatography (TLC):

Objective: To monitor reaction progress and assess the purity of the synthesized
compounds.[4]

Stationary Phase: Sorbfil UV-254 plates.[4]

Mobile Phase: A suitable solvent system, such as a mixture of ethyl acetate and hexane, can
be used. The polarity can be adjusted to achieve optimal separation.

Visualization: The spots can be visualized under UV light (254 nm).
Mass Spectrometry (MS):
» Objective: To confirm the molecular weight of the synthesized compounds.

e Technique: Electron lonization (El) at 70 eV is a suitable method.[4] The presence of the
parent ion and characteristic M-16 ions (for N-oxides) can confirm the structure.[5]

Elemental Analysis:

o Objective: To determine the elemental composition of the synthesized compounds and
confirm their empirical formula.

 Instrumentation: A CHNS/O analyzer can be used for this purpose.[4]

Applications in Synthesis of Biologically Active
Molecules

1,3-Dimethyl-6-hydrazinouracil is a key starting material for the synthesis of various bicyclic
heterocyclic systems, such as pyrazolopyrimidines.[4] These derivatives are known to exhibit a
wide range of biological activities.
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Derivatives of pyrimidine are fundamental components of nucleic acids and are involved in
protein synthesis.[4] The pyrazolopyrimidine core, synthesized from 1,3-Dimethyl-6-
hydrazinouracil, is associated with antimicrobial, antiviral, and anti-inflammatory properties.[4]
For instance, heating hydrazones of 1,3-dimethyl-6-hydrazinouracil in trifluoroacetic acid can
yield 3-aryl-5,7-dimethylpyrazolopyrimidine-4,6-diones.[4]
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Caption: Synthetic pathway from 1,3-Dimethyl-6-hydrazinouracil to bioactive compounds.

Experimental and Synthetic Workflow Visualization
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The following diagram illustrates a typical workflow for the synthesis and analysis of a
hydrazone derivative of 1,3-Dimethyl-6-hydrazinouracil.
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Caption: Workflow for synthesis, purification, and analysis of hydrazone derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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